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Compound of Interest

Compound Name: Dichloromethylbenzene

Cat. No.: B165763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of

dichloromethylbenzene, compounds of significant interest in organic synthesis and as

precursors in the pharmaceutical and agrochemical industries. This document details their

chemical identities, synthesis methodologies, separation techniques, and key applications, with

a focus on their role in drug development.

Isomers of Dichloromethylbenzene and their CAS
Numbers
Dichloromethylbenzene (C₇H₆Cl₂) exists in several isomeric forms, which can be categorized

based on the position of the two chlorine atoms. There are six constitutional isomers where the

chlorine atoms are substituted on the benzene ring, and one isomer where the chlorines are on

the methyl group. The accurate identification of each isomer is crucial for its specific application

and is standardized by its Chemical Abstracts Service (CAS) number.
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Isomer Name Common Abbreviation CAS Number

2,3-Dichlorotoluene 2,3-DCT 32768-54-0

2,4-Dichlorotoluene 2,4-DCT 95-73-8

2,5-Dichlorotoluene 2,5-DCT 19398-61-9

2,6-Dichlorotoluene 2,6-DCT 118-69-4

3,4-Dichlorotoluene 3,4-DCT 95-75-0

3,5-Dichlorotoluene 3,5-DCT 25186-47-4

α,α-Dichlorotoluene (Benzal

chloride)
98-87-3

Synthesis of Dichloromethylbenzene Isomers
The synthesis of dichloromethylbenzene isomers can be achieved through various routes,

primarily involving the chlorination of toluene or its chlorinated derivatives, or through the

Sandmeyer reaction of corresponding amino-toluenes. The choice of method and reaction

conditions dictates the isomeric distribution of the products.

Chlorination of Toluene and Chlorotoluenes
Direct chlorination of toluene in the presence of a Lewis acid catalyst, such as ferric chloride

(FeCl₃) or aluminum chloride (AlCl₃), typically yields a mixture of monochlorotoluene isomers

(ortho, meta, and para). Further chlorination of this mixture or of isolated chlorotoluene isomers

leads to the formation of dichlorotoluenes. The isomer ratio is highly dependent on the starting

material and the catalyst used.

Logical Relationship of Toluene Chlorination
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Toluene

o-Chlorotoluene

Cl₂, Lewis Acid

p-Chlorotoluene

Cl₂, Lewis Acid

m-Chlorotoluene

Cl₂, Lewis Acid

Dichlorotoluene Isomer Mixture

Cl₂, Lewis Acid Cl₂, Lewis Acid

Aromatic Amine
(e.g., 3-Chloro-4-methylaniline) Diazonium Salt

NaNO₂, HCl
0-5 °C Dichloromethylbenzene Isomer

(e.g., 2,4-Dichlorotoluene)
CuCl

3,4-Dichlorotoluene Friedel-Crafts
Acylation Product

Acylating Agent,
Lewis Acid Sertralone

(Sertraline Intermediate)
Further Reactions

2,6-Dichlorotoluene 2,6-DichloroanilineNitration, Reduction DiclofenacCoupling Reaction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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